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Compound of Interest

Compound Name: Spiro[5.5]undecane

Cat. No.: B092164 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory

environment. This document provides essential safety and logistical information for

Spiro[5.5]undecane (CAS No. 180-43-8), focusing on operational and disposal plans.

Disclaimer: A specific Safety Data Sheet (SDS) for Spiro[5.5]undecane (CAS 180-43-8) is not

readily available in the public domain. The following guidance is based on the safety

information for structurally related Spiro[5.5]undecane derivatives and general best practices

for handling saturated hydrocarbons. It is imperative to treat this chemical with caution and to

conduct a thorough risk assessment before use.

Hazard Profile and Classification
While specific GHS classification for Spiro[5.5]undecane is not available, data from its

derivatives, such as Spiro(5.5)undecan-1-one and Spiro[5.5]undecan-3-one, indicate potential

hazards. These related compounds are classified as causing skin irritation (H315), serious eye

irritation (H319), and potential respiratory irritation (H335)[1][2]. Therefore, it is prudent to

handle Spiro[5.5]undecane with the assumption that it may possess similar irritant properties.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling chemicals with incomplete hazard

data. The following table summarizes the recommended PPE for handling

Spiro[5.5]undecane, based on the safety data of its derivatives.
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PPE Category Item Specification Purpose

Eye Protection Safety Goggles

Chemical splash

goggles conforming to

EN 166 (EU) or

NIOSH (US)

standards.

To protect eyes from

potential splashes of

the chemical.[3]

Hand Protection
Chemical-resistant

gloves

Nitrile or other suitable

chemically

impermeable gloves.

Gloves must be

inspected before use.

To prevent skin

contact and potential

irritation.

Body Protection Laboratory Coat
Standard laboratory

coat.

To protect skin and

personal clothing from

contamination.

Respiratory Protection

Not generally required

under normal use with

adequate ventilation.

If aerosols or vapors

are generated, a

NIOSH-approved

respirator with organic

vapor cartridges may

be necessary.

To prevent inhalation

of potentially irritating

vapors.

Operational Plan for Safe Handling
A systematic approach to handling Spiro[5.5]undecane is essential to minimize exposure and

ensure a safe working environment.

Engineering Controls
Ventilation: Always handle Spiro[5.5]undecane in a well-ventilated area. A chemical fume

hood is recommended, especially when heating or agitating the substance.

Eye Wash and Safety Shower: Ensure that an eye wash station and a safety shower are

readily accessible in the immediate work area.
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Safe Handling Practices
Avoid Contact: Avoid direct contact with skin and eyes.

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn. Do not eat, drink, or smoke in the laboratory.

Container Management: Keep containers tightly closed when not in use to prevent the

release of vapors.

Disposal Plan
Proper disposal of Spiro[5.5]undecane and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation
Hazardous Waste: All waste containing Spiro[5.5]undecane, including unused or expired

chemicals, contaminated gloves, absorbent paper, and weighing boats, should be classified

as hazardous chemical waste.

Segregation: This waste must be segregated from other laboratory waste streams.

Disposal Procedures
Containerization: Collect all Spiro[5.5]undecane waste in a designated, leak-proof, and

clearly labeled hazardous waste container.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name, "Spiro[5.5]undecane".

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal company. Do not dispose of Spiro[5.5]undecane down the drain or in the regular

trash.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. After rinsing, the container

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b092164?utm_src=pdf-body
https://www.benchchem.com/product/b092164?utm_src=pdf-body
https://www.benchchem.com/product/b092164?utm_src=pdf-body
https://www.benchchem.com/product/b092164?utm_src=pdf-body
https://www.benchchem.com/product/b092164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can be disposed of as regular laboratory waste.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Spiro[5.5]undecane, from initial assessment to final disposal.

Hazard Assessment
(Review available data for Spiro[5.5]undecane and its derivatives)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Implement Engineering Controls
(Fume Hood, Eye Wash Station)

Safe Handling Procedures
(Avoid contact, good hygiene)

Spill or Exposure Event

Waste Segregation & Collection
(Label as Hazardous Waste)

First Aid Measures
(Skin/eye wash, fresh air)Spill Containment & Cleanup

Resume work
if safe

Proper Disposal
(Contact EHS/Licensed Contractor)
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Spiro[5.5]undecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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